Cas no 594-58-1 (2-Chloro-2-methylpropanoic acid)

• Product Name: 2-Chloro-2-methylpropanoic acid
• CAS No: 594-58-1
• MF: C₄H₇ClO₂
• MW: 122.550180673599
• CID: 377408
• PubChem ID: 68987
• Update Time: 2025-05-20

2-Chloro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2-methylpropanoic acid
• Propanoic acid,2-chloro-2-methyl-
• 2-chlor-2-methylpropanoic acid
• 2-chloro-2-methyl-propanoic acid
• 2-chloro-2-methyl-propionic acid
• 2-chloroisobutyric acid
• L-2-chloropropinonical
• 2-Chloro-2-methylpropionic acid
• FT-0695984
• DTXSID00208125
• NS00034171
• chloroisobutyric acid
• VA5DA6ETV5
• 594-58-1
• Propanoic acid, 2-chloro-2-methyl-
• SCHEMBL301323
• MYCXCBCDXVFXNE-UHFFFAOYSA-N
• EN300-131354
• UNII-VA5DA6ETV5
• 2-chloro-2-methylpropanoicacid
• AKOS006380500
• AC-5641
• EINECS 209-846-7

• MDL： MFCD00209960
• Inchi： 1S/C4H7ClO2/c1-4(2,5)3(6)7/h1-2H3,(H,6,7)
• InChI Key： MYCXCBCDXVFXNE-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 122.01300
• Monoisotopic Mass: 122.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1

Experimental Properties

• Color/Form: Not available
• Density: 1.1790
• Melting Point: 31°C
• Boiling Point: 153.15°C (rough estimate)
• Flash Point: 70.5±19.8 °C
• Refractive Index: 1.4500
• PSA: 37.30000
• LogP: 1.08840
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

2-Chloro-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-2-methylpropanoic acid

Comprehensive Analysis of 2-Chloro-2-methylpropanoic acid (CAS No. 594-58-1): Properties, Applications, and Industry Trends

2-Chloro-2-methylpropanoic acid (CAS No. 594-58-1), also known as 2-chloroisobutyric acid, is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This white crystalline solid belongs to the class of halogenated carboxylic acids, characterized by its unique molecular structure featuring a chloro group adjacent to a tertiary carbon. The compound's chemical formula C4H7ClO2 and molecular weight 122.55 g/mol make it an important intermediate in various industrial processes.

Recent advancements in green chemistry have sparked renewed interest in 2-Chloro-2-methylpropanoic acid derivatives as building blocks for sustainable materials. Researchers are particularly focused on its potential in biodegradable polymer synthesis, aligning with the global push for eco-friendly alternatives to conventional plastics. The compound's reactivity profile allows for efficient transformations into esters and amides, which are valuable in pharmaceutical intermediates and crop protection agents.

The synthesis of 594-58-1 typically involves the chlorination of isobutyric acid or its derivatives, with modern methods emphasizing atom economy and reduced byproduct formation. Analytical techniques such as HPLC and GC-MS are routinely employed for quality control, ensuring purity levels exceeding 98% for most commercial applications. Thermal stability studies indicate decomposition temperatures above 150°C, making it suitable for various industrial processes.

In pharmaceutical applications, 2-Chloro-2-methylpropanoic acid serves as a precursor for active pharmaceutical ingredients (APIs), particularly in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and certain central nervous system medications. Its structural motif appears in several FDA-approved drugs, driving demand from the healthcare sector. Recent patent literature reveals innovative uses in prodrug design and targeted drug delivery systems.

The agrochemical industry utilizes CAS 594-58-1 in the production of herbicides and plant growth regulators, with growing interest in its derivatives for sustainable agriculture solutions. Manufacturers are developing low-residue formulations that maintain efficacy while addressing environmental concerns. This aligns with increasing consumer demand for organic food production and stricter environmental regulations worldwide.

From a commercial perspective, the global market for 2-methylpropanoic acid derivatives shows steady growth, projected at 4.2% CAGR through 2030 according to industry reports. Asia-Pacific dominates production, with China and India emerging as key suppliers of high-purity 594-58-1. Quality specifications vary by application, with pharmaceutical grade materials commanding premium pricing due to stringent GMP requirements.

Safety considerations for handling 2-Chloro-2-methylpropanoic acid include standard laboratory precautions for carboxylic acids, with particular attention to skin protection and ventilation. The compound's material safety data sheet (MSDS) provides detailed guidance on storage conditions (typically below 25°C in airtight containers) and compatibility with common construction materials. Environmental fate studies indicate moderate biodegradability under aerobic conditions.

Emerging research explores novel applications of chlorinated isobutyric acid derivatives in advanced materials science, including self-healing polymers and conductive composites. The compound's ability to participate in click chemistry reactions makes it valuable for nanotechnology applications. These developments position CAS 594-58-1 as a compound of interest in cutting-edge research beyond traditional uses.

Quality assurance protocols for 2-Chloro-2-methylpropanoic acid have evolved with advancements in analytical chemistry. Modern laboratories employ spectroscopic techniques (FTIR, NMR) alongside traditional titration methods to verify identity and purity. Batch-to-batch consistency remains crucial for process chemistry applications, where the compound serves as a key intermediate in multi-step syntheses.

The regulatory landscape for 594-58-1 varies by region, with most jurisdictions classifying it as an industrial chemical rather than a controlled substance. Compliance with REACH regulations in Europe and TSCA listings in the United States ensures market access for manufacturers. Ongoing toxicological studies continue to refine understanding of its environmental impact and occupational exposure limits.

Future prospects for 2-Chloro-2-methylpropanoic acid include potential applications in renewable energy technologies and carbon capture systems. Researchers are investigating its derivatives as electrolyte additives for next-generation batteries and as components in CO2 absorption materials. These innovative directions complement its established roles in fine chemical synthesis and specialty manufacturing.